Cas no 1160263-68-2 (7-Chloro-2-(3-methoxyphenyl)-8-methylquinoline-4-carbonyl chloride)

• Product Name: 7-Chloro-2-(3-methoxyphenyl)-8-methylquinoline-4-carbonyl chloride
• CAS No: 1160263-68-2
• MF: C₁₈H₁₃Cl₂NO₂
• MW: 346.207322835922
• MDL: MFCD03422832
• CID: 4682570
• Update Time: 2025-05-20

7-Chloro-2-(3-methoxyphenyl)-8-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-(3-methoxyphenyl)-8-methylquinoline-4-carbonyl chloride
• STL197150
• BBL014741
• R7527
• 4-quinolinecarbonyl chloride, 7-chloro-2-(3-methoxyphenyl)-8-methyl-
• 7-Chloro-2-(3-methoxyphenyl)-8-methylquinoline-4-carbonyl chloride

• MDL： MFCD03422832
• Inchi： 1S/C18H13Cl2NO2/c1-10-15(19)7-6-13-14(18(20)22)9-16(21-17(10)13)11-4-3-5-12(8-11)23-2/h3-9H,1-2H3
• InChI Key： HFKJNXCJORAQOP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)Cl)C=C(C3C=CC=C(C=3)OC)N=C2C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 433
• Topological Polar Surface Area: 39.2

Additional information on 7-Chloro-2-(3-methoxyphenyl)-8-methylquinoline-4-carbonyl chloride

7-Chloro-2-(3-methoxyphenyl)-8-methylquinoline-4-carbonyl Chloride (CAS No. 1160263-68-2)

The compound 7-Chloro-2-(3-methoxyphenyl)-8-methylquinoline-4-carbonyl Chloride (CAS No. 1160263-68-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoline derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a quinoline ring system, which is a bicyclic aromatic heterocycle, fused with a carbonyl chloride group and substituted with specific functional groups that enhance its reactivity and versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 7-Chloro-2-(3-methoxyphenyl)-8-methylquinoline-4-carbonyl Chloride, making it accessible for research and development purposes. The presence of the chlorine atom at the 7-position and the methoxyphenyl group at the 2-position introduces electronic effects that modulate the molecule's reactivity. Additionally, the methyl group at the 8-position contributes to steric effects, which can influence both its physical properties and interactions with other molecules.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. Quinoline derivatives are known for their ability to inhibit various enzymes and receptors, making them valuable candidates in the development of new therapeutic agents. For instance, studies have shown that similar quinoline-based compounds exhibit potent anti-inflammatory and anticancer activities, suggesting that 7-Chloro-2-(3-methoxyphenyl)-8-methylquinoline-4-carbonyl Chloride could be explored for similar purposes.

In addition to its pharmacological applications, this compound also finds utility in materials science. The quinoline framework is known to exhibit interesting optical and electronic properties, which can be harnessed in the development of advanced materials such as organic semiconductors or light-emitting diodes (LEDs). The substitution pattern of this molecule further enhances its potential for such applications by fine-tuning its electronic characteristics.

From a synthetic perspective, the preparation of 7-Chloro-2-(3-methoxyphenyl)-8-methylquinoline-4-carbonyl Chloride involves a series of carefully designed reactions. These include Friedel-Crafts alkylation or acylation steps to construct the quinoline skeleton, followed by selective substitution reactions to introduce the desired functional groups. The use of modern catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

Moreover, recent research has focused on understanding the stereochemical aspects of this compound. The spatial arrangement of substituents on the quinoline ring plays a crucial role in determining its biological activity and chemical reactivity. By employing advanced spectroscopic techniques such as X-ray crystallography, researchers have been able to elucidate the exact three-dimensional structure of this molecule, providing valuable insights into its behavior in different environments.

In terms of environmental considerations, there is growing interest in developing sustainable synthesis routes for such compounds. Traditional methods often involve hazardous reagents or generate harmful byproducts; however, green chemistry approaches are being explored to minimize environmental impact while maintaining high yields and product quality.

Finally, it is worth noting that 7-Chloro-2-(3-methoxyphenyl)-8-methylquinoline-4-carbonyl Chloride serves as a valuable building block in combinatorial chemistry libraries. These libraries are essential for high-throughput screening campaigns aimed at discovering novel bioactive compounds with therapeutic potential.